Cas no 2229655-18-7 (3-(2-chloro-5-methylphenyl)prop-2-enal)

• Product Name: 3-(2-chloro-5-methylphenyl)prop-2-enal
• CAS No: 2229655-18-7
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 6557945
• PubChem ID: 165658317
• Update Time: 2025-05-27

3-(2-chloro-5-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-methylphenyl)prop-2-enal
• EN300-1980376
• 2229655-18-7

• Inchi： 1S/C10H9ClO/c1-8-4-5-10(11)9(7-8)3-2-6-12/h2-7H,1H3/b3-2+
• InChI Key： SWQAFSDGNHKAQZ-NSCUHMNNSA-N
• SMILES： ClC1C=CC(C)=CC=1/C=C/C=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-chloro-5-methylphenyl)prop-2-enal

Comprehensive Analysis of 3-(2-chloro-5-methylphenyl)prop-2-enal (CAS No. 2229655-18-7): Properties, Applications, and Industry Trends

3-(2-chloro-5-methylphenyl)prop-2-enal (CAS No. 2229655-18-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This α,β-unsaturated aldehyde derivative features a unique molecular structure combining a chloro-substituted aromatic ring with a reactive propenal moiety, making it valuable for synthetic applications. Recent literature highlights its potential as a building block for bioactive molecules, particularly in developing crop protection agents and pharmaceutical intermediates.

The compound's structure-activity relationship has become a focal point for researchers investigating targeted drug design. Its electron-deficient alkene group enables Michael addition reactions, while the chloro-methylphenyl substitution pattern influences lipophilicity and bioactivity. Industry reports suggest growing demand for such fine chemicals in green chemistry applications, aligning with the global shift toward sustainable synthesis methods. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples.

Emerging applications of CAS 2229655-18-7 include its use in flavor and fragrance development, where its conjugated carbonyl system contributes to unique organoleptic properties. Patent analyses reveal innovative uses in material science, particularly as a crosslinking agent for biodegradable polymers. The compound's structure-property relationships are frequently discussed in computational chemistry forums, with researchers employing DFT calculations to predict its reactivity patterns.

Quality control protocols for 3-(2-chloro-5-methylphenyl)prop-2-enal emphasize strict monitoring of isomeric purity and residual solvents. Current market trends show increased interest from contract research organizations (CROs) specializing in small molecule discovery. The compound's structure-odor correlation has also attracted attention from food science researchers exploring novel aroma compounds with improved stability profiles.

Recent advancements in continuous flow chemistry have enabled more efficient production of 2229655-18-7, addressing previous challenges with scale-up processes. Safety evaluations confirm its compatibility with green chemistry principles, particularly when used in catalytic asymmetric synthesis. The scientific community continues to investigate its potential as a molecular scaffold for enzyme inhibitors, with particular interest in agricultural biotechnology applications.

Storage recommendations for 3-(2-chloro-5-methylphenyl)prop-2-enal highlight the importance of inert atmosphere protection and low-temperature preservation to maintain stability. Analytical method development for this compound frequently employs UHPLC techniques with photodiode array detection, ensuring accurate quantification in complex matrices. Its growing presence in high-throughput screening libraries underscores its relevance to modern drug discovery pipelines.

The compound's structure-odor relationship has inspired research into bio-based fragrance alternatives, coinciding with consumer demand for sustainable personal care ingredients. Technical datasheets indicate optimal handling conditions using glass-lined equipment to prevent material degradation. Emerging studies explore its potential in smart material applications, particularly as a functional monomer for stimuli-responsive polymers.

Global market analysis projects steady growth for CAS 2229655-18-7 derivatives, driven by expanding applications in specialty chemicals. Research collaborations are investigating its use in controlled-release formulations, leveraging its chemical reactivity for precise delivery systems. The compound's chromophoric properties have also found applications in analytical chemistry as a UV-active tracer for environmental studies.